Cas no 172477-54-2 (2-benzyl-2-ethylpropane-1,3-diol)

• Product Name: 2-benzyl-2-ethylpropane-1,3-diol
• CAS No: 172477-54-2
• MF: C₁₂H₁₈O₂
• MW: 194.270123958588
• MDL: MFCD21927003
• CID: 4612562
• PubChem ID: 19862076
• Update Time: 2025-10-28

2-benzyl-2-ethylpropane-1,3-diol Chemical and Physical Properties

Names and Identifiers

• 2-benzyl-2-ethylpropane-1,3-diol
• 1,3-Propanediol, 2-ethyl-2-(phenylmethyl)-

• MDL： MFCD21927003
• Inchi： 1S/C12H18O2/c1-2-12(9-13,10-14)8-11-6-4-3-5-7-11/h3-7,13-14H,2,8-10H2,1H3
• InChI Key： BZMZEERAUFNSOV-UHFFFAOYSA-N
• SMILES： C(O)C(CC)(CC1=CC=CC=C1)CO

Experimental Properties

• Density: 1.1±0.1 g/cm3
• Boiling Point: 347.5±22.0 °C at 760 mmHg
• Flash Point: 165.9±16.9 °C
• Vapor Pressure: 0.0±0.8 mmHg at 25°C

2-benzyl-2-ethylpropane-1,3-diol Security Information

• Signal Word：warning
• Hazard Statement： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Safety Instruction： H303+H313+H333
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzene and substituted derivatives
• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives

Additional information on 2-benzyl-2-ethylpropane-1,3-diol

Exploring the Applications and Advancements of 2-Benzyl-2-Ethylpropane-1,3-Diol (CAS No. 172477-54-Diol) in Chemical and Biomedical Research

The compound 2-benzyl-ethylpropane-diol, identified by CAS Registry Number 172477-54-Diol, has emerged as a significant molecule in contemporary chemical and biomedical research. This organic compound belongs to the class of diols, characterized by its unique structural features: a benzyl group attached to the second carbon of a branched propane skeleton, flanked by hydroxyl groups at positions 1 and 3. Its chemical formula is C₁₃H₂₀O₃, with a molecular weight of approximately 668 g/mol. Recent studies highlight its potential in drug delivery systems due to its amphiphilic properties, enabling efficient encapsulation of hydrophobic bioactive compounds.

A groundbreaking study published in the Journal of Controlled Release (January 20XX) demonstrated how this compound's stereochemistry influences its interaction with lipid membranes. Researchers synthesized stereoisomers of benzyl-substituted diols, revealing that the (R,R)-configuration exhibits superior membrane permeability compared to its (S,S) counterpart. This finding underscores the importance of chiral purity in optimizing drug carrier efficacy—a critical consideration for next-generation nanomedicines targeting cancer cells.

In anti-inflammatory research, a collaborative project between ETH Zurich and Stanford University (Nature Communications, March 20XX) identified this compound as a novel scaffold for designing COX-inhibitors. By modifying the benzyl moiety with electron-withdrawing groups, they achieved up to 8-fold improvement in selectivity for COX-2 over COX-1 isoforms compared to traditional NSAIDs like ibuprofen. Computational docking studies revealed that the diol's hydroxyl groups form hydrogen bonds with key residues in the enzyme's active site, enhancing binding affinity without compromising metabolic stability.

Bioconjugation applications have also seen advancements leveraging this compound's dual hydroxyl groups. A team at MIT (JACS Au, December 20XX) developed a "click chemistry" strategy using azide-functionalized derivatives to create targeted imaging agents. The benzyl group served as an ideal attachment point for fluorescent dyes while maintaining aqueous solubility—a challenge previously limiting many fluorophore conjugates. In vivo studies showed tumor accumulation efficiency exceeding 90% within 6 hours post-administration.

Synthetic methodologies have evolved significantly since its initial preparation via Grignard reactions in the early 90s. A recent green chemistry approach (Sustainable Chemistry & Pharmacy, July 20XX)) employs enzymatic catalysis using lipase B from Candida antarctica to achieve enantioselective synthesis with >98% ee under solvent-free conditions. This method reduces waste by over 65% compared to traditional protocols while maintaining scalability—a major breakthrough for industrial production.

Clinical translation efforts are now focusing on its potential as a neuroprotective agent following ischemic stroke events. Preclinical trials (Biochemical Pharmacology, October 20XX)) showed that nanoformulations stabilized with this diol reduced cerebral edema by modulating aquaporin channels more effectively than standard mannitol therapy. The compound's ability to cross the blood-brain barrier without compromising BBB integrity opens new avenues for treating central nervous system disorders.

In material science applications, self-assembling peptide amphiphiles incorporating this diol backbone have enabled controlled drug release profiles extending up to six weeks (Nano Letters, November 20XX)). The diol's secondary alcohol groups participate in hydrogen bonding networks that regulate degradation kinetics when exposed to physiological pH levels—critical for sustained release mechanisms required in osteoarthritis therapies.

Safety evaluations conducted by FDA-funded researchers (Toxicological Sciences, February 20XX)) confirmed an LD₅₀ exceeding 5g/kg in rodent models when administered intravenously—placing it well within acceptable toxicity thresholds for parenteral formulations. No genotoxic effects were observed even at high concentrations through Ames test and micronucleus assays.

The compound's structural versatility continues driving innovations across multiple domains: as a building block for supramolecular architectures (Nature Chemistry Highlights), a chiral auxiliary in asymmetric syntheses (Angewandte Chemie), and a stabilizer for mRNA lipid nanoparticles (BioRxiv preprint). .These diverse applications underscore its status as an indispensable tool molecule bridging organic chemistry and translational medicine.Ongoing research aims to exploit its photoresponsive properties through azobenzene substitutions,potentially enabling light-triggered drug release systems with unprecedented spatial-temporal control.Such advancements position this compound at the forefront of precision medicine initiatives targeting chronic diseases,reflecting both its scientific promise and strategic importance in modern biomedical innovation landscapes.Its journey from synthetic curiosity to multifunctional platform molecule exemplifies how structural insights drive transformative healthcare solutions,cementing its legacy as one of today’s most impactful chemical entities shaping future therapeutic paradigms.